Cas no 7612-98-8 (4-(4-Isothiocyanatophenylazo)-N,N-dimethylaniline)

• Product Name: 4-(4-Isothiocyanatophenylazo)-N,N-dimethylaniline
• CAS No: 7612-98-8
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• MDL: MFCD00004812
• CID: 85998
• PubChem ID: 87568130
• Update Time: 2025-04-18

4-(4-Isothiocyanatophenylazo)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-isothiocyanatophenyl)azo]-N,N-dimethylaniline
• 4-Dimethylaminoazobenzene-4'-isothiocyanate
• 4-(Dimethylamino)azobenzene 4'-Isothiocyanate
• 4-(N,N-Dimethylamino)azobenzene-4'-isothiocyanate
• 4-[(4-isothiocyanatophenyl)diazenyl]-N,N-dimethylaniline
• 4-N,N-DIMETHYLAMINOAZO- BENZENE-4'-ISOTHIOCYANATE
• 4-(4-Isothiocyanatophenylazo)-N,N-dimethylaniline
• 4-N,N-DiMethylaMinoazobenzene-4'-isothiocyanate
• 4-(Dimethylamino)azobenzene-4′-isothiocyanate
• DABITC
• 4-((4-Isothiocyanatophenyl)azo)-N,N-dimethylaniline
• 4-(N,N-Dimethylaminoazobenzene)-4'-isothiocyanate
• OSWZKAVBSQAVFI-UHFFFAOYSA-N
• (E)-4-((4-isothiocyanatophenyl)diazenyl)-N,N-dimethylaniline
• 4-(Dimethylamino)azobenzene-4'-isothiocyanate
• 4-(N,N-DIMETHYLAMINO)AZOBENZENE-4-ISOTHIOCYANATE
• MFCD00004812
• 4-dimethylamino-4' -isothiocyanatoazobenzene
• NS00047275
• EINECS 231-521-3
• SCHEMBL671704
• CS-0533451
• D1653
• Benzenamine,4-[2-(4-isothiocyanatophenyl)diazenyl]-N,N-dimethyl-
• DTXSID201039777
• 4-(4-Isothiocyanatophenylazo)-N pound notN-dimethylaniline
• 7612-98-8
• HY-D1505
• Benzenamine, 4-[2-(4-isothiocyanatophenyl)diazenyl]-N,N-dimethyl-
• FT-0618354
• 4-(4-Isothiocyanatophenylazo)-N,N-dimethylaniline, 97%
• D89900
• 4-((4-Isothiocyanatophenyl)diazenyl)-N,N-dimethylaniline
• AKOS015898419
• 95.0% pound HPLC pound(c)
• DB-056027
• 4-[2-(4-isothiocyanatophenyl)diazen-1-yl]-N,N-dimethylaniline
• 1151580-26-5

• MDL： MFCD00004812
• Inchi： 1S/C15H14N4S/c1-19(2)15-9-7-14(8-10-15)18-17-13-5-3-12(4-6-13)16-11-20/h3-10H,1-2H3/b18-17+
• InChI Key： OSWZKAVBSQAVFI-ISLYRVAYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C
• BRN： 752568

Computed Properties

• Exact Mass: 282.09400
• Monoisotopic Mass: 282.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 72.4

Experimental Properties

• Color/Form: solid
• Density: 1.2493 (rough estimate)
• Melting Point: 169.0 to 172.0 deg-C
• Boiling Point: 466.2°C at 760 mmHg
• Flash Point: 235.7°C
• Refractive Index: 1.5700 (estimate)
• Solubility: dioxane: 20 mg/mL, clear, red
• PSA: 72.41000
• LogP: 4.90230
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water

4-(4-Isothiocyanatophenylazo)-N,N-dimethylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：NX9125000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides